N-((6-(pyrrolidin-1-yl)pyridin-3-yl)methyl)-4,5,6,7-tetrahydro-1H-benzo[d]imidazole-5-carboxamide
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Overview
Description
Synthesis Analysis
The synthesis of such a compound would likely involve several steps, starting with the formation of the pyrrolidine and pyridine rings, followed by the introduction of the imidazole ring. The exact synthesis route would depend on the specific reagents and conditions used .Molecular Structure Analysis
The molecular structure of this compound, as suggested by its name, includes a pyrrolidine ring (a five-membered ring with one nitrogen atom), a pyridine ring (a six-membered ring with one nitrogen atom), and an imidazole ring (a five-membered ring with two non-adjacent nitrogen atoms). These rings are connected by methylene (-CH2-) groups .Chemical Reactions Analysis
The presence of multiple nitrogen-containing rings in this compound suggests that it could participate in a variety of chemical reactions, particularly those involving nucleophilic substitution or addition .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of multiple nitrogen atoms could make the compound more polar, affecting its solubility in different solvents .Scientific Research Applications
Experimental and Theoretical Studies on Functionalization Reactions
Functionalization reactions involving similar complex compounds are key to understanding their potential applications in medicinal chemistry and drug design. For instance, the synthesis and theoretical study of various compounds, including pyrazole and imidazo[4,5-b]pyridine derivatives, reveal insights into their structural properties and reaction mechanisms, which are crucial for the development of new pharmacological agents (İ. Yıldırım, F. Kandemirli, E. Demir, 2005).
DNA Recognition and Gene Expression Control
Py-Im polyamides, including those related to the compound , demonstrate significant potential in targeting specific DNA sequences to control gene expression. These compounds are investigated for their ability to bind DNA in the minor groove, offering a pathway to modulate gene expression and providing a foundation for the development of new therapeutic agents targeting cancer and other diseases (Sameer Chavda et al., 2010).
Antiviral Activity
The structural relatives of the given compound have been designed and tested as antiviral agents, particularly against human rhinovirus. The synthesis of 2-amino-3-substituted-6-[(E)-1-phenyl-2-(N-methylcarbamoyl)vinyl]imidazo[1,2-a]pyridines illustrates the potential of such compounds in contributing to antiviral pharmacotherapy (C. Hamdouchi et al., 1999).
Metabolism and Structural Modifications
Modifications to imidazo[1,2-a]pyrimidine derivatives have been explored to reduce metabolism mediated by aldehyde oxidase, enhancing the potential therapeutic value of these compounds. This research provides insights into medicinal chemistry strategies that can be applied to improve the pharmacokinetic profiles of related compounds (A. Linton et al., 2011).
Mechanism of Action
Target of Action
Compounds containing imidazole and pyrrolidine moieties have been reported to exhibit a broad range of biological activities . They show significant activity against various kinases , suggesting that kinases could be potential targets.
Mode of Action
Compounds with similar structures have been shown to inhibit their targets by binding to them, thereby modulating their activity . The presence of the imidazole and pyrrolidine moieties might contribute to the compound’s ability to interact with its targets .
Biochemical Pathways
Given the reported kinase inhibition activity of similar compounds , it can be inferred that this compound might affect pathways involving these kinases.
Pharmacokinetics
Compounds containing imidazole and pyrrolidine moieties are generally known for their good solubility in water and other polar solvents , which could potentially influence their bioavailability.
Result of Action
Similar compounds have been reported to exhibit a range of biological activities, including antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal, and ulcerogenic activities .
Safety and Hazards
Future Directions
properties
IUPAC Name |
N-[(6-pyrrolidin-1-ylpyridin-3-yl)methyl]-4,5,6,7-tetrahydro-3H-benzimidazole-5-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H23N5O/c24-18(14-4-5-15-16(9-14)22-12-21-15)20-11-13-3-6-17(19-10-13)23-7-1-2-8-23/h3,6,10,12,14H,1-2,4-5,7-9,11H2,(H,20,24)(H,21,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KBTKXRNMDHDUIP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(C1)C2=NC=C(C=C2)CNC(=O)C3CCC4=C(C3)NC=N4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H23N5O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
325.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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